Ferric oxochlorin
Ferric oxochlorin
Brand Name:
Vulcanchem
CAS No.:
117828-52-1
VCID:
VC20869803
InChI:
InChI=1S/C32H34N4O5.Fe/c1-15-16(2)24-14-28-32(5,6)31(41)27(36-28)12-23-18(4)20(8-10-30(39)40)26(35-23)13-25-19(7-9-29(37)38)17(3)22(34-25)11-21(15)33-24;/h11-14H,7-10H2,1-6H3,(H4,33,34,35,36,37,38,39,40,41);/q;+3/p-3
SMILES:
[H+].CC1=C(C2=CC3=NC(=C(C3(C)C)[O-])C=C4C(=C(C(=N4)C=C5C(=C(C(=N5)C=C1[N-]2)C)CCC(=O)[O-])CCC(=O)[O-])C)C.[Fe+3]
Molecular Formula:
C32H31FeN4O5
Molecular Weight:
607.5 g/mol
Ferric oxochlorin
CAS No.: 117828-52-1
Cat. No.: VC20869803
Molecular Formula: C32H31FeN4O5
Molecular Weight: 607.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 117828-52-1 |
|---|---|
| Molecular Formula | C32H31FeN4O5 |
| Molecular Weight | 607.5 g/mol |
| IUPAC Name | 3-[18-(2-carboxylatoethyl)-3,8,8,12,13,17-hexamethyl-7-oxidoporphyrin-23-id-2-yl]propanoate;hydron;iron(3+) |
| Standard InChI | InChI=1S/C32H34N4O5.Fe/c1-15-16(2)24-14-28-32(5,6)31(41)27(36-28)12-23-18(4)20(8-10-30(39)40)26(35-23)13-25-19(7-9-29(37)38)17(3)22(34-25)11-21(15)33-24;/h11-14H,7-10H2,1-6H3,(H4,33,34,35,36,37,38,39,40,41);/q;+3/p-3 |
| Standard InChI Key | UOLSFSCUPLGSPR-UHFFFAOYSA-K |
| SMILES | [H+].CC1=C(C2=CC3=NC(=C(C3(C)C)[O-])C=C4C(=C(C(=N4)C=C5C(=C(C(=N5)C=C1[N-]2)C)CCC(=O)[O-])CCC(=O)[O-])C)C.[Fe+3] |
| Canonical SMILES | [H+].CC1=C(C2=CC3=NC(=C(C3(C)C)[O-])C=C4C(=C(C(=N4)C=C5C(=C(C(=N5)C=C1[N-]2)C)CCC(=O)[O-])CCC(=O)[O-])C)C.[Fe+3] |
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